Cas no 608-45-7 (a-D-Arabinopyranose)

a-D-Arabinopyranose structure
a-D-Arabinopyranose structure
Product Name:a-D-Arabinopyranose
CAS No:608-45-7
MF:C5H10O5
MW:150.129902362823
CID:513355
PubChem ID:7044039
Update Time:2025-04-19

a-D-Arabinopyranose Chemical and Physical Properties

Names and Identifiers

    • a-D-Arabinopyranose
    • alpha-D-Arabinopyranose (9CI)
    • a-D-Arabinose
    • Arabinopyranose,a-D- (8CI)
    • Inchi: 1S/C5H10O5/c6-2-1-10-5(9)4(8)3(2)7/h2-9H,1H2/t2-,3-,4+,5+/m1/s1
    • InChI Key: SRBFZHDQGSBBOR-MBMOQRBOSA-N
    • SMILES: O1C[C@H]([C@H]([C@@H]([C@H]1O)O)O)O

Computed Properties

  • Exact Mass: 150.05282342g/mol
  • Monoisotopic Mass: 150.05282342g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 117
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.5
  • Topological Polar Surface Area: 90.2Ų

Experimental Properties

  • Density: 1.5850
  • Melting Point: 155.5°C
  • Boiling Point: 191.65°C (rough estimate)
  • Refractive Index: 1.3920 (estimate)
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